Cas no 29528-22-1 (Benzenamine,2-(3H-imidazo[4,5-c]pyridin-2-yl)-)

• Product Name: Benzenamine,2-(3H-imidazo[4,5-c]pyridin-2-yl)-
• CAS No: 29528-22-1
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 278315
• PubChem ID: 278808
• Update Time: 2025-04-19

Benzenamine,2-(3H-imidazo[4,5-c]pyridin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(3H-imidazo[4,5-c]pyridin-2-yl)-
• 2-(3H-imidazo[4,5-c]pyridin-2-yl)aniline
• 2-(3H-Imidazo(4,5-c)pyridin-2-yl)aniline
• UNII-GFC0DT12FV
• 1H-IMIDAZO(4,5-C)PYRIDINE, 2-(O-AMINOPHENYL)-
• NSC-128737
• SCHEMBL9838273
• NSC 128737
• GFC0DT12FV
• 2-(3H-Imidazo[4,5-c]pyridin-2-yl)phenylamine
• 2-{3H-IMIDAZO[4,5-C]PYRIDIN-2-YL}ANILINE
• 29528-22-1
• BENZENAMINE, 2-(1H-IMIDAZO(4,5-C)PYRIDIN-2-YL)-
• DTXSID70183713
• CHEMBL4296880
• 2-(3H-IMIDAZO(4,5-C)PYRIDIN-2-YL)BENZENAMINE
• NSC128737
• CHEMBL2144374
• MLS002920019
• SMR001797618
• BENZENAMINE, 2-(3H-IMIDAZO(4,5-C)PYRIDIN-2-YL)-
• AKOS012571765

• Inchi： 1S/C12H10N4/c13-9-4-2-1-3-8(9)12-15-10-5-6-14-7-11(10)16-12/h1-7H,13H2,(H,15,16)
• InChI Key： JWOSGZULICUPLU-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2N=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.348
• Boiling Point: 495°Cat760mmHg
• Flash Point: 285.3°C
• Refractive Index: 1.75
• PSA: 67.59